3-Benzyl-6-chloro-3,4-dihydro-2H-[1,3]oxazino[5,6-h]quinoline

• IUPAC Name: 3-benzyl-6-chloro-2,4-dihydropyrido[3,2-h][1,3]benzoxazine
• InChI: InChI=1S/C18H15ClN2O/c19-16-9-14-11-21(10-13-5-2-1-3-6-13)12-22-18(14)17-15(16)7-4-8-20-17/h1-9H,10-12H2
• InChI Key: KESMFLPMOPKQCF-UHFFFAOYSA-N
• Canonical SMILES: C1C2=CC(=C3C=CC=NC3=C2OCN1CC4=CC=CC=C4)Cl
• Molecular Formula: C18H15ClN2O
• DSSTOX Substance ID: DTXSID20194778
• Molecular Weight: 310.8 g/mol
• CAS RN: 41957-82-8

Description

The compound 3-Benzyl-6-chloro-3,4-dihydro-2H-[1,3]oxazino[5,6-h]quinoline is a chemically synthesized molecule that likely exhibits a complex structure due to the presence of multiple fused rings including an oxazine and a quinoline moiety. The chloro and benzyl substituents suggest potential for varied chemical reactivity and biological activity.

Synthesis Analysis

While the specific synthesis of this compound is not detailed in the provided papers, similar compounds have been synthesized through various methods. For instance, the synthesis of 5,6-dihydrobenzo[h]quinolines has been achieved through base-induced ring transformation of related compounds . This suggests that the synthesis of the compound may also involve multi-step reactions including cyclization and functional group transformations.

Molecular Structure Analysis

The molecular structure of related quinoline derivatives has been studied, revealing the presence of hydrogen bonds between the pyridine N atom and a carboxyl O atom in isomeric compounds . This indicates that in this compound, similar intramolecular or intermolecular interactions may be present, potentially influencing its chemical properties and reactivity.

Chemical Reactions Analysis

Chemical reactions involving quinoline derivatives are diverse. For example, quinoline compounds have been used to synthesize various fused polycyclic compounds through reactions with nitrous acid and triethyl orthoformate . This suggests that the compound may also participate in a range of chemical reactions, potentially leading to the formation of new heterocyclic structures with interesting properties.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound can be inferred from related compounds. Quinoline derivatives often exhibit significant aromatic character, which can affect their solubility, boiling points, and stability . The presence of a chloro substituent may enhance the compound's reactivity in nucleophilic substitution reactions, while the benzyl group could influence its lipophilicity and potential interactions with biological molecules.

Scientific Research Applications

Synthesis and Chemical Properties

• Synthesis of Fused Quinazolines : 3-Benzyl-6-chloro-3,4-dihydro-2H-[1,3]oxazino[5,6-h]quinoline and related compounds have been synthesized through various methods. One notable method involves the reaction of N-(2-cyanophenyl)chloromethanimidoyl chloride with aminophenols, aminoethanol, and aminopropanol, producing various quinazoline derivatives including 3,4-dihydro-2H,6H-[1,3]oxazino[2,3-b]quinazolin-6-imine (Divišová et al., 2000).

Coordination Chemistry

• Adaptable Coordination Chemistry : The compound's coordination chemistry, particularly with zinc and mercury, has been explored. Its versatility in providing different environments to the metal center due to diverse coordination modes has been highlighted, which could have implications in material science and catalysis (Ardizzoia et al., 2010).

Potential Pharmaceutical Applications

• Synthesis of Potential Antitumor Agents : Derivatives of the compound have been synthesized and evaluated for potential antitumor activity. For instance, benzoxazino- and naphthoxazinoquinoline derivatives have been synthesized as possible antitumor agents (Nasr et al., 1974).
• Antiprotozoal Activity : The compound's derivatives have been investigated for their antiprotozoal activity against Plasmodium falciparum, revealing some potential in antimalarial research (Meyer & Geffken, 2004).

Molecular and Structural Analysis

• Stereochemical Studies : Studies on the stereochemistry of related compounds, like octahydrocyclopent[5,6][1,3]oxazino[3,4-a]quinolines, have been conducted using spectroscopy. Such studies are vital for understanding the molecular structure and behavior of these compounds (Crabb & Mitchell, 1977).